N-[1-(3,5-difluorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]-5-quinoxalinecarboxamide
Description
Synthesis Analysis
The synthesis of compounds related to N-[1-(3,5-difluorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]-5-quinoxalinecarboxamide often involves innovative strategies for forming C(sp(2))-N bonds under metal-free conditions, using cheaply available N-atom sources like NaN3. One example is the synthesis of quinoxaline diesters through an oxidative N-incorporation strategy, showcasing the mild conditions that facilitate the formation of these bonds (Sagar et al., 2016). This method's robustness is demonstrated by synthesizing valuable derivatives, indicating potential pathways for synthesizing the compound .
Molecular Structure Analysis
Studies on similar quinoxaline derivatives have highlighted the importance of structural motifs such as cage-type and π(πquinoline)⋯π(quinoline) dimeric interactions in determining the compounds' crystalline arrangements (de Souza et al., 2015). These interactions often play a crucial role in the stability and reactivity of such compounds, suggesting that a detailed structural analysis of this compound could reveal similar pivotal structural features.
Chemical Reactions and Properties
The chemical reactivity of compounds structurally related to this compound often involves interactions such as C–H⋯X and π⋯π, which are crucial for their chemical properties and potential applications in medicinal chemistry and materials science. For instance, the synthesis of 1′-Aryl-1-phenyl-5′,6,6′,7,7′,7a′-hexahydro-1′H-dispiro[indazole-5,2′-pyrrolizine-3′,11′′-indeno[1,2-b]quinoxalin]-4(1H)-one highlights the importance of such interactions in synthesizing complex quinoxaline derivatives (Li et al., 2020).
Physical Properties Analysis
The physical properties of quinoxaline derivatives, such as solubility, melting points, and crystal structure, are significantly influenced by their molecular structure. Crystallographic analysis, for example, sheds light on how molecular arrangements, dictated by hydrogen bond interactions and other non-covalent interactions, impact these properties. Studies on compounds like N-(4-acetylphenyl)quinoline-3-carboxamide offer insights into how these properties can be analyzed and optimized for various applications (Polo-Cuadrado et al., 2021).
Chemical Properties Analysis
The chemical properties of quinoxaline derivatives, including reactivity, stability, and interaction with other molecules, are influenced by their functional groups and molecular structure. Studies on the synthesis and properties of these compounds reveal complex reactivity patterns, which are essential for designing compounds with desired biological or chemical properties. For instance, the synthesis of quinoxaline-3,4-dihydro-6,7-dimethyl-3-keto-4-D-ribityl-2-carboxamide demonstrates the intricacies involved in modifying quinoxaline derivatives for specific functions (Matsui, 2001).
properties
IUPAC Name |
N-[1-(3,5-difluorophenyl)-4,5,6,7-tetrahydroindazol-4-yl]quinoxaline-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17F2N5O/c23-13-9-14(24)11-15(10-13)29-20-6-2-4-18(17(20)12-27-29)28-22(30)16-3-1-5-19-21(16)26-8-7-25-19/h1,3,5,7-12,18H,2,4,6H2,(H,28,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VODGDXLIGAYTSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)N(N=C2)C3=CC(=CC(=C3)F)F)NC(=O)C4=C5C(=CC=C4)N=CC=N5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17F2N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.